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Compound of Interest

Compound Name: Pde2A-IN-1

Cat. No.: B15143954 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Phosphodiesterase 2A (PDE2A) is a dual-substrate enzyme that hydrolyzes both cyclic

adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), key second

messengers in various physiological processes.[1][2] Inhibition of PDE2A leads to increased

intracellular levels of cAMP and cGMP, which in turn activate downstream signaling pathways

involving protein kinase A (PKA) and protein kinase G (PKG).[1] This mechanism has shown

therapeutic promise in preclinical models of cognitive impairment, stroke recovery, and

cardiovascular diseases.[3][4][5] Pde2A-IN-1 is a novel and selective inhibitor of PDE2A.

These application notes provide detailed experimental designs and protocols for evaluating the

in vivo efficacy of Pde2A-IN-1 in rodent models of cognitive impairment.

Signaling Pathway of PDE2A
The following diagram illustrates the central role of PDE2A in modulating cAMP and cGMP

signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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